Journal Name:International Journal of Pharmaceutics
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Material challenges in green hydrogen ecosystem
International Journal of Pharmaceutics ( IF 0 ) Pub Date: 2023-07-17 , DOI: 10.1016/j.ccr.2023.215272
Green hydrogen (H2) is one of the most promising candidates to combat the global energy crisis because of its high energy density, sustainability and abundance on earth. Large-scale green H2 ecosystems that empower the global transition towards a carbon–neutral energy society are highly desired, yet challenging, to be deployed. Limitations such as relatively low production and storage efficiencies from renewable technologies, high transportation and utilization costs and safety concerns regarding H2 handling greatly restrain the development of green H2 ecosystems. Revolutions in materials science and technology are crucial to tackle these issues and construct practical green H2 ecosystems. Though reviews focus exclusively on the material development in individual sectors of the H2 ecosystem, they lack a review focusing on the material challenges and advances in the green H2 ecosystem in a comprehensive and instructive manner. It is pivotal to providing constructive and universal solutions for common material challenges in green H2 technologies, bringing together efforts from all relevant fields and exploring new opportunities and breakthroughs. Herein, this review features cutting-edge material advances and identifies the critical material challenges throughout the entire green H2 ecosystem, including renewable H2 production, purification, storage, transportation, application and safety and cost management. Promising strategies proposed in material progress in the past five years are analyzed to address the material challenges and provide practical and goal-oriented approaches to the material revolution in green H2-related technologies. In-depth insights into cost management are also covered in this review to inspire the translation of advances in materials science into practical large-scale green H2 ecosystems. This is the very first comprehensive and goal-oriented review that presents an overall picture of the entire green H2 ecosystem, as well as the role and specific material requirements and advancement in each part of the ecosystem. In this way, this review will identify the current bottlenecks or fundamental challenges that require urgent breakthroughs in the entire green H2 ecosystem instead of focusing on a particular part so that more effort can be directed to those directions to achieve fast advancement. It will pave the way for building up a green and sustainable H2 economy in the near future.
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Suprareceptors emerging from click chemistry: Comparing the triazole based scaffolds of calixarenes, cyclodextrins, cucurbiturils and pillararenes
International Journal of Pharmaceutics ( IF 0 ) Pub Date: 2023-06-26 , DOI: 10.1016/j.ccr.2023.215256
Rapid, reliable, and unbiased detection and quantification of important analytes have drawn rising attention because of the dire need to understand the environmental and the biomedical conditions better. Macrocyclic platforms, such as, calix[n]arenes (C[n]A), pillar[n]arenes (P[n]A), cyclodextrins (CD) and cucurbiturils (CB[n]) have been reported recently to build sensitive receptors to selectively recognize the relevant species of importance by primarily eliciting appropriate fluorescence, absorbance, and or colorimetric signals. This review highlights the examples of such suprareceptors based on these four types of macrocyclic scaffolds wherein the attachment of triazole moiety played either a structural or a functional or both the roles in recognizing an ion or a molecule or a species of importance. Notably, the common cations, anions, amino acids and other species having importance in the environmental and biomedical fields were chosen as the guest species of interest for discussion. In addition, this review article emphasizes the role of the pre-defined molecular structures of selected macrocyclic scaffolds, which allows suitable modification to incorporate molecular linkers, ligating groups, and signaling units for selective and sensitive recognition of species of chemical, biological, medical and ecological importance. The article also focusses on their relative utility and importance and thereby provides some futuristic growth potential and dimensions of these four supramolecular platforms. It is to be noted that the integration of triazole moieties into the arms of these supramolecular platforms has been possible with the advent of Click chemistry which revolutionalized the application domains of such conjugates and thereby transformed the Nobel prize winning “Click Chemistry” into “Click Technology” and hence the present article.
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Organometallic and coordinative photoresist materials for EUV lithography and related photolytic mechanisms
International Journal of Pharmaceutics ( IF 0 ) Pub Date: 2023-06-23 , DOI: 10.1016/j.ccr.2023.215307
Sub-10 nm patterning with extreme ultraviolet (EUV) light is receiving immediate attention as a next-generation nanolithography technique, but photoresist materials optimized to EUV nanolithography are yet to come. While the absorption of EUV radiation by a photoresist can be enhanced by incorporating metal atom into organic molecule, the size of particle that undergoes photochemical crosslinking can be reduced to nano- and molecular-scales. Two different strategies have been reported to develop organometallic and coordinative EUV photoresists to date: metal nanoclusters and small-molecule photoresists. This review focuses on the strategies, describes structure–property relationship, and discusses related photolytic reaction mechanisms in photolithography. Overall, this review provides important insights into the design rules over organometallic and coordinative EUV photoresist materials, laying the groundwork for future developments in next-generation nanolithography photoresist and technologies.
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Metal-organic frameworks as superior adsorbents for pesticide removal from water: The cutting-edge in characterization, tailoring, and application potentials
International Journal of Pharmaceutics ( IF 0 ) Pub Date: 2023-06-28 , DOI: 10.1016/j.ccr.2023.215303
Pesticides are top-priority contaminants, and the highly efficient removal of pesticides from wastewater is of vital importance due to their significant risk to the ecological environment and human health. Metal-organic frameworks (MOFs) have a large specific surface area, adjustable aperture size, easy modification and facile production, which have been demonstrated to be a superior platform for pesticide adsorption. This review highlights the advances in reported MOF-based materials as robust candidates for efficient pesticide capture from water. The adsorption performance and related mechanisms of MOF-based adsorbents for different types of pesticides were evaluated and compared with those of traditional adsorbents. Macroscopic batch techniques, microscopic spectral analysis and theoretical calculations are efficient for analyzing the pesticide adsorption behaviors and mechanisms by MOF. Complex host–guest interactions including coordination, electrostatic interactions, hydrogen bonding, π-π interactions/stacking, acid-base interactions and hydrophobic interactions participate in the pesticide adsorption process. Strategies including enlarging pores, introducing functionalities, charging surfaces and hydrophobicity can efficiently promote the pesticide adsorption efficiency. With continuous research, more MOF-based adsorbents with low cost, large-scale production, outstanding stability, easy separation and excellent reusability have been developed, which promotes the practical application of MOF-based materials. Finally, possible research challenges and perspectives in this field are proposed to stimulate more possibilities for future work.
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Influence of rare earth coordinated elements in titanium-based pyrochlores and their dielectric phenomena
International Journal of Pharmaceutics ( IF 0 ) Pub Date: 2023-06-28 , DOI: 10.1016/j.ccr.2023.215319
Rare earth-coordinated titanium pyrochlores are one of the significant materials among inorganic ceramics for electronic applications. The titanate pyrochlores usually produce high ionic conductivity and low activation energy. It can also ascribe chemical stability, mechanical integrity, and good agreement with adjoining electrode materials. The rare-earth-based pyrochlores are acceptable for electrolyte applications as principal oxygen ion conductors. These materials are competitive for high-temperature solid oxide fuel cells. Only a few review reports are available on this unique structural compound. Fewer research data’s available about pyrochlore materials with significant electronic properties. Also, this article summarizes the crystal structure of pyrochlore materials with the coordination chemistry of rare earth elements on the various properties, including the dielectric response. This review mainly focuses on the compelling microcrystalline structures of pyrochlore materials and highlights its modernization progress. Specifically, the applications of rare earth pyrochlore titanates were also introduced and evaluated. The perspective and doping strategies are featured based on their future developments.
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Recent advances on nanostructured biomaterials in osteosarcoma treatment
International Journal of Pharmaceutics ( IF 0 ) Pub Date: 2023-06-23 , DOI: 10.1016/j.ccr.2023.215315
Osteosarcoma is the most common bone malignancy in children and adolescents. Conventional therapies include surgery, chemotherapy, and radiotherapy, which present many limitations, such as incomplete surgical resection, chemotherapy drug resistance, radiotherapy insensitivity, and postoperative bone defects. Nanoparticles have been widely used in the research of anti-osteosarcoma treatment due to their own specific physicochemical properties, supplemented by easy modification, targeting, and other characteristics. Nanoparticles can affect the growth of osteosarcoma cells in various ways, thereby inhibiting the occurrence and development of osteosarcoma. In this review, we briefly summarize the research progress of nanoparticles closely related to the treatment of osteosarcoma in recent years and describe the therapeutic strategies of nanoparticles. Finally, we discuss the perspective on the future development of Nano-based biomaterials for osteosarcoma treatment and the challenges for the clinical application.
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The future of polyoxymetalates for biological and chemical apllications
International Journal of Pharmaceutics ( IF 0 ) Pub Date: 2023-06-20 , DOI: 10.1016/j.ccr.2023.215306
This paper reports the most interesting applications of polyoxometalates (POMs) over the last five years, highlighting the relationship between their complex nature, properties, and chemical structure. POMs are a well-known class of metal–oxygen nanoclusters with tunable size and structure. Owing to their various properties, they have attracted great attention in the fields of current socioeconomic interest, such as materials science, catalysis, hydrogen production, environmental protection, and advanced medicine. The role of the characteristic structure of this class of compounds and the role played in the apllications discussed have been emphasised.
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Metal organic framework composites for reduction of CO2
International Journal of Pharmaceutics ( IF 0 ) Pub Date: 2023-06-22 , DOI: 10.1016/j.ccr.2023.215257
Global warming due to greenhouse gases is a major current environmental threat. In today’s world those applicable technologies which convert CO2 into valuable and environmentally friendly fuels and chemicals are of great importance. Thanks to functional sites or guests embedded in the structure, metal organic frameworks (MOFs) show a superb potential for such a conversion that is even further enhanced in MOF composites. The present review discusses the use of MOF composites, with an emphasis on their constituent components, as catalysts for CO2 reduction, converting it into various value-added and environmentally friendly chemicals such as saturated and unsaturated hydrocarbons, carboxylic acids and carboxylates, and carbon monoxide. The present review covers four major approaches for CO2 reduction, including electroreduction, photoreduction, photoelectroreduction, and hydrogenation. All reports on the design and development of appropriate MOF composites to be used in the above-mentioned CO2 reductions have been considered. Finally, the future outlook on the use of MOF composites in CO2 reduction is provided, giving some ideas for further design highly efficient MOF composites capable of converting CO2 to value-added products.
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Recent advances in DNA-based molecular devices and their applications in cancer diagnosis
International Journal of Pharmaceutics ( IF 0 ) Pub Date: 2023-07-04 , DOI: 10.1016/j.ccr.2023.215331
Cancer is one of the leading causes of death worldwide and poses a great threat to human health. In the past few years, diverse molecular devices have been constructed by using DNA molecules as the basic units, such as DNA framework-based molecular devices, DNA walking devices, and DNA biocomputing devices. These molecular devices are endowed to accomplish specific behaviors in chemical and material systems, ranging from simple mechanical motions to complex logic operations. Benefiting from inherent biocompatibility, excellent programmability, and functional variability, DNA-based molecular devices hold great promise in cancer diagnosis and have made impressive progress in this field. Herein, we aim to provide an overview of recent advances in DNA-based molecular devices for cancer diagnosis by highlighting several representative works. Specific attention is focused on the analysis of cancer biomarkers at both in vitro and in vivo scenes. New frontiers and opportunities in this field are also discussed from a clinical perspective.
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Activatable nano-photosensitizers for precise photodynamic cancer therapy
International Journal of Pharmaceutics ( IF 0 ) Pub Date: 2023-07-10 , DOI: 10.1016/j.ccr.2023.215324
Owing to the excellent cell ablation ability and low side effects, photodynamic therapy (PDT) plays an important role in disease treatment, especially cancer. However, most PDT agents show off-target phototoxicity toward normal tissues such as skin and organs, due to deficiencies of PDT agents in specific accumulation at tumors and undesired activation of PDT agents in normal tissues. To enhance the therapeutic accuracy and reduce the side effects, great efforts have been devoted to developing activatable photodynamic nano-photosensitizers (nano-PSs) with controllable reactive oxygen species (ROS) generation in the past years. Activatable nano-PSs are responsive to tumor-associated stimuli or external stimuli, such as acidic pH, ROS, H2O2, enzymes, light and heat. These nano-PSs are in “off-state” during delivery until they are activated in targeted lesions to generate ROS under specific stimuli, which can enhance the PDT efficiency and accuracy as well as minimize the side effects. In this review, we summarize the recent works on the design, work principle, and therapeutic performance of PDT using activatable nano-PSs. The activatable nano-PSs are discussed according to the different stimuli along with different types of composite materials. Finally, we propose the current challenges and provide possible solutions for future developments of activatable PDT.
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